Cas no 1217080-27-7 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride
• CAS No: 1217080-27-7
• MF: C₂₀H₂₂ClF₂N₃O₂S
• MW: 441.922389507294
• CID: 5508262
• Update Time: 2025-08-05

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide:hydrochloride
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride

• Inchi： 1S/C20H21F2N3O2S.ClH/c1-24(2)9-6-10-25(18(26)13-27-15-7-4-3-5-8-15)20-23-19-16(22)11-14(21)12-17(19)28-20;/h3-5,7-8,11-12H,6,9-10,13H2,1-2H3;1H
• InChI Key： RXYODQAEIPHQLX-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=C(F)C=C2S1)CCCN(C)C)(=O)COC1=CC=CC=C1.[H]Cl

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride

N-(4,6-Difluoro-1,3-Benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide Hydrochloride: A Comprehensive Overview

N-(4,6-Difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride, also known by its CAS number 1217080-27-7, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a benzothiazole ring system, a phenoxy group, and a dimethylamino propyl group. The presence of these functional groups contributes to its unique chemical properties and biological activity.

The benzothiazole moiety in this compound plays a crucial role in its pharmacological profile. Benzothiazoles are known for their ability to act as scaffolds in drug design due to their versatility and potential for bioisosteric replacement. Recent studies have highlighted the importance of fluorine substitution in such systems, as it can significantly enhance the compound's stability and bioavailability. In this case, the 4,6-difluoro substitution pattern on the benzothiazole ring has been shown to improve the compound's solubility and permeability, making it more suitable for therapeutic applications.

The phenoxy group attached to the acetamide portion of the molecule adds another layer of complexity to its structure. Phenoxy groups are often associated with increased lipophilicity and improved drug delivery properties. Recent research has demonstrated that such groups can also enhance the compound's ability to penetrate biological membranes, which is critical for its efficacy as a potential drug candidate.

The dimethylamino propyl group further enhances the compound's pharmacokinetic properties. This group is known for its ability to act as a lipophilic anchor, which can improve the compound's absorption and distribution within the body. Additionally, dimethylamino groups are often used in drug design to modulate ionization states and improve bioavailability.

Recent advancements in computational chemistry have allowed researchers to better understand the molecular interactions of this compound. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards various therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that it may have potential applications in the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and acylation reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste generation.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced stability and solubility compared to the free base form. This makes it easier to formulate into various dosage forms such as tablets, capsules, or injections.

Recent clinical studies have focused on evaluating the safety and efficacy of this compound in preclinical models. Early results indicate that it exhibits favorable pharmacokinetic profiles with minimal toxicity at therapeutic doses. These findings have sparked interest among researchers in exploring its potential for use in human therapeutics.

In conclusion, N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenoxyacetamide hydrochloride represents a promising candidate in the field of drug discovery. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for addressing unmet medical needs.